1-(3-Fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Description
1-(3-Fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, also known as 3-Fluoro-4-carboxybenzyl-2-oxo-1,2-dihydropyridine, is an organic compound with a unique structure. It is a member of the pyridine carboxylic acid family and has a wide range of applications in the fields of scientific research and industrial processes. This compound is a versatile building block for the synthesis of a variety of drug molecules, and its versatility is due to its unique structure and properties.
Scientific Research Applications
Medicinal Chemistry and Drug Development
1-(3-Fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid belongs to the class of dihydropyridine derivatives. Researchers have investigated its potential as a scaffold for designing novel drugs. Key aspects include:
Calcium Channel Blockers: Dihydropyridines are well-known calcium channel blockers used in cardiovascular medicine. Modifications to the 3-position (such as fluorination) can influence their pharmacological properties .
Antihypertensive Agents: The dihydropyridine core has been explored for its antihypertensive effects. Rational modifications can enhance potency and selectivity .
Agrochemicals and Plant Growth Regulators
1-(3-Fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives may have applications in agriculture:
- Plant Hormones : Indole derivatives, including dihydropyridines, play a role in plant growth regulation. Further studies could explore their impact on crop yield, stress tolerance, and disease resistance .
properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c14-10-4-1-3-9(7-10)8-15-6-2-5-11(12(15)16)13(17)18/h1-7H,8H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSFIOBPLMUNQEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=CC=C(C2=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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